Cas no 102175-98-4 (4-Methyl-5-thiazolylethanyl octanoate)

• Product Name: 4-Methyl-5-thiazolylethanyl octanoate
• CAS No: 102175-98-4
• Molecular Formula: C₁₄H₂₃NO₂S
• Molecular Weight: 269.40292
• CID: 62284
• PubChem ID: 122130534

4-Methyl-5-thiazolylethanyl octanoate Properties

Names and Identifiers

• 4-Methyl-5-thiazolylethanyl octanoate
• Lauricacid, 2-(4-methyl-5-thiazolyl)ethyl ester (6CI)
• 4-Methyl-5-thiazolylethanyloctanoate
• 102175-98-4
• Dodecanoic acid, 2-(4-methyl-5-thiazolyl)ethyl ester

• InChIKey： OGJATLSJIMPQBD-UHFFFAOYSA-N
• Inchi： 1S/C14H23NO2S/c1-3-4-5-6-7-8-14(16)17-10-9-13-12(2)15-11-18-13/h11H,3-10H2,1-2H3
• SMILES： C(OCCC1SC=NC=1C)(=O)CCCCCCC

Computed Properties

• Exact Mass: 269.14500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 325.20755041g/mol
• Heavy Atom Count: 18
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• LogP: 3.89770
• PSA: 67.43000
• Refractive Index: 1.486-1.496
• Flash Point: >110 ºC
• Density: 1.035